5-chloro-N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)thiophene-2-carboxamide hydrochloride
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Description
5-chloro-N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C16H16Cl3N3OS2 and its molecular weight is 436.79. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research on compounds with structural similarities involves the synthesis and characterization of novel compounds, exploring their chemical reactions, and studying their stability. For example, the study by Dickinson and Iddon (1971) described the synthesis of 2-methyl- and 2-methylthio-benzo[b]thiophen derivatives, showcasing methodologies for creating compounds with potential pharmaceutical or material science applications (Dickinson & Iddon, 1971).
Potential Biological Activities
Compounds containing thiophene, thiazole, and chlorobenzo groups have been investigated for their biological activities. Marvadi et al. (2020) synthesized 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides, demonstrating significant antitubercular activity, highlighting the therapeutic potential of structurally similar compounds (Marvadi et al., 2020).
Chemical Functionalities and Molecular Docking Studies
The exploration of chemical functionalities and their optimization for specific receptor interactions is a critical area of research. Khurana et al. (2014) investigated the optimization of indole-2-carboxamides for allosteric modulation, providing insights into structural requirements for binding affinity and cooperativity. This research demonstrates the utility of molecular docking studies in understanding and designing compounds with desired biological effects (Khurana et al., 2014).
Antimicrobial and Anticancer Activities
The synthesis of novel compounds and evaluation of their antimicrobial and anticancer activities is another significant area of research. Atta and Abdel‐Latif (2021) synthesized thiophene-based compounds, testing them for cytotoxicity against various cell lines. Their work provides a foundation for developing new therapeutic agents with potential anticancer properties (Atta & Abdel‐Latif, 2021).
Properties
IUPAC Name |
5-chloro-N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]thiophene-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Cl2N3OS2.ClH/c1-20(2)8-9-21(15(22)12-6-7-13(18)23-12)16-19-14-10(17)4-3-5-11(14)24-16;/h3-7H,8-9H2,1-2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNTAFUHKHPIUGT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN(C1=NC2=C(S1)C=CC=C2Cl)C(=O)C3=CC=C(S3)Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16Cl3N3OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.